![molecular formula C7H7ClN4 B6232110 6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine CAS No. 1030377-53-7](/img/no-structure.png)
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine
Overview
Description
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine is a chemical compound with the CAS Number: 1519846-44-6 . It has a molecular weight of 181.62 . It is a solid at room temperature .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been reported from 2017 to 2021 . The methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system . A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced .Molecular Structure Analysis
The InChI code for 6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine is 1S/C8H8ClN3/c1-5-6-3-4-7(9)10-8(6)12(2)11-5/h3-4H,1-2H3 .Chemical Reactions Analysis
Pyrazolo[3,4-d]pyrimidines have a close structural resemblance to the substrates for the enzyme xanthine oxidase, hypoxanthine (6-hydroxypurine) and xanthine (2,6-dihydroxypurine). These compounds are capable of binding to the enzyme and strongly inhibit its activity .Physical And Chemical Properties Analysis
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine is a solid at room temperature . It has a molecular weight of 181.62 .Scientific Research Applications
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine is an important research tool for scientists, as it can be used for a variety of applications, including synthetic organic chemistry, drug discovery, and materials science. In synthetic organic chemistry, this compound can be used as a starting material for the synthesis of other heterocyclic compounds. In drug discovery, this compound can be used as a scaffold for the synthesis of novel bioactive compounds. In materials science, this compound can be used as a building block for the synthesis of polymeric materials.
Mechanism of Action
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound that can act as a ligand for various metal ions. It can form complexes with transition metals such as iron, cobalt, and nickel, as well as with alkali metals such as sodium and potassium. This compound has been shown to bind to transition metal ions through a combination of π-π stacking and hydrogen-bonding interactions.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, fungi, and viruses, as well as to inhibit the activity of certain enzymes. This compound has also been shown to have anti-inflammatory and anti-cancer effects in in vitro and in vivo studies.
Advantages and Limitations for Lab Experiments
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine is an important research tool for scientists, as it is relatively easy to synthesize and has a wide range of applications. It is also relatively stable and can be stored for long periods of time. However, this compound is also a relatively expensive compound, and its reactivity can be unpredictable in certain conditions.
Future Directions
The potential future directions of 6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine research include further exploration of its biochemical and physiological effects, as well as its use as a scaffold for the synthesis of novel bioactive compounds. Additionally, this compound could be used as a building block for the synthesis of polymeric materials, as well as for the development of catalysts for organic reactions. Finally, further research into the mechanism of action of this compound could lead to the development of new drugs and therapies.
Synthesis Methods
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine can be synthesized via several different methods. One of the most common methods is the reaction of 1,3-dimethyl-5-chloro-1H-pyrazole-4-carboxylic acid with thiourea in the presence of sodium hydroxide. This reaction yields this compound as the major product. Other methods of synthesis include the reaction of 1,3-dimethyl-5-chloro-1H-pyrazole-4-carboxylic acid with ethyl cyanoacetate in the presence of sodium hydroxide, or the reaction of 1,3-dimethyl-5-chloro-1H-pyrazole-4-carboxylic acid with ethyl cyanoacetate in the presence of potassium hydroxide.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine plays a crucial role in biochemical reactions, particularly as an inhibitor of cyclin-dependent kinase 2 (CDK2). CDK2 is an enzyme that regulates the cell cycle, and its inhibition can lead to cell cycle arrest and apoptosis in cancer cells . This compound interacts with CDK2 by binding to its active site, thereby preventing the phosphorylation of target proteins necessary for cell cycle progression . Additionally, this compound has been shown to interact with other biomolecules, such as cyclin A2, enhancing its inhibitory effects on CDK2 .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. In cancer cells, this compound induces cell cycle arrest at the G1 phase, leading to apoptosis . It also affects cell signaling pathways, particularly those involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways . Furthermore, this compound influences gene expression by modulating the activity of transcription factors involved in cell cycle regulation and apoptosis .
Molecular Mechanism
At the molecular level, this compound exerts its effects primarily through the inhibition of CDK2 . The compound binds to the ATP-binding pocket of CDK2, preventing the enzyme from phosphorylating its substrates . This inhibition disrupts the cell cycle, leading to cell cycle arrest and apoptosis . Additionally, this compound has been shown to induce changes in gene expression, further contributing to its anti-cancer effects .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under standard laboratory conditions, but its activity can decrease over extended periods due to degradation . Long-term studies have shown that continuous exposure to this compound can lead to sustained cell cycle arrest and apoptosis in cancer cells . Prolonged exposure may also result in the development of resistance in some cell lines .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound effectively inhibits tumor growth without causing significant toxicity . At higher doses, toxic effects such as weight loss, organ damage, and mortality have been observed . These findings highlight the importance of optimizing the dosage to achieve therapeutic efficacy while minimizing adverse effects .
Metabolic Pathways
This compound is involved in several metabolic pathways. It is primarily metabolized by liver enzymes, including cytochrome P450 isoforms . The compound’s metabolism results in the formation of various metabolites, some of which retain biological activity . Additionally, this compound can affect metabolic flux by altering the levels of key metabolites involved in cell cycle regulation and apoptosis .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms . The compound interacts with transporters and binding proteins that facilitate its uptake and distribution . Its localization within cells is influenced by its interactions with specific biomolecules, leading to its accumulation in certain cellular compartments .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. The compound is primarily localized in the cytoplasm and nucleus, where it interacts with CDK2 and other target proteins . Post-translational modifications, such as phosphorylation, can influence its localization and activity . Additionally, targeting signals within the compound’s structure may direct it to specific cellular compartments, enhancing its therapeutic effects .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine involves the reaction of 3,5-dimethylpyrazole with 2-chloro-4,6-dimethoxypyrimidine in the presence of a base to form the intermediate 6-chloro-1,3-dimethylpyrazolo[3,4-d]pyrimidine. This intermediate is then chlorinated using a chlorinating agent to yield the final product.", "Starting Materials": [ "3,5-dimethylpyrazole", "2-chloro-4,6-dimethoxypyrimidine", "Base", "Chlorinating agent" ], "Reaction": [ "Step 1: 3,5-dimethylpyrazole is reacted with 2-chloro-4,6-dimethoxypyrimidine in the presence of a base to form the intermediate 6-chloro-1,3-dimethylpyrazolo[3,4-d]pyrimidine.", "Step 2: The intermediate is then chlorinated using a chlorinating agent to yield the final product, 6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine." ] } | |
CAS RN |
1030377-53-7 |
Molecular Formula |
C7H7ClN4 |
Molecular Weight |
182.6 |
Purity |
95 |
Origin of Product |
United States |
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